Cas no 213203-84-0 (3-(Trifluoromethylthio)benzyl Bromide)
213203-84-0 structure
Product Name:3-(Trifluoromethylthio)benzyl Bromide
CAS No:213203-84-0
MF:C8H6BrF3S
MW:271.097450733185
MDL:MFCD00236346
CID:252730
PubChem ID:2777880
Update Time:2025-04-19
3-(Trifluoromethylthio)benzyl Bromide Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(bromomethyl)-3-[(trifluoromethyl)thio]-
- 1-(bromomethyl)-3-(trifluoromethylsulfanyl)benzene
- 3-(Trifluoromethylthio)benzyl bromide
- 3-Trifluoromethylthiobenzyl bromide
- MPZVFRHSCOOMNG-UHFFFAOYSA-N
- C8H6BrF3S
- FT-0613966
- (3-(Bromomethyl)phenyl)(trifluoromethyl)sulfane
- FS-5923
- EN300-130143
- 213203-84-0
- AKOS008901204
- SCHEMBL4039392
- MFCD00236346
- 1-(bromomethyl)-3-[(trifluoromethyl)sulfanyl]benzene
- DTXSID80380695
- 3-(Trifluoromethylthio)benzyl Bromide
-
- MDL： MFCD00236346
- Inchi： 1S/C8H6BrF3S/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2
- InChI Key： MPZVFRHSCOOMNG-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C=1)SC(F)(F)F
Computed Properties
- Exact Mass: 269.93300
- Monoisotopic Mass: 269.93257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 196.9±40.0 ºC (760 Torr),
- Flash Point: 72.9±27.3 ºC,
- Refractive Index: 1.539
- Solubility: Almost insoluble (0.033 g/l) (25 º C),
- PSA: 25.30000
- LogP: 4.19340
- Sensitiveness: Stench
3-(Trifluoromethylthio)benzyl Bromide Security Information
- Hazard Statement： Corrosive/Stench
-
Hazardous Material Identification：
- Risk Phrases：R34; R36
- Safety Term：S26;S36/37/39;S45
3-(Trifluoromethylthio)benzyl Bromide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(Trifluoromethylthio)benzyl Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008011-1g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 1g |
￡138.00 | 2022-03-01 | |
| Fluorochem | 008011-5g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 5g |
￡413.00 | 2022-03-01 | |
| Fluorochem | 008011-25g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 99% | 25g |
￡1237.00 | 2022-03-01 | |
| Alichem | A019142645-5g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 95% | 5g |
$401.44 | 2023-09-02 | |
| Alichem | A019142645-25g |
3-(Trifluoromethylthio)benzyl bromide |
213203-84-0 | 95% | 25g |
$1405.04 | 2023-09-02 | |
| abcr | AB128236-1 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 1g |
€184.50 | 2022-09-01 | |
| abcr | AB128236-5 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 5g |
€432.00 | 2022-09-01 | |
| abcr | AB128236-25 g |
3-(Trifluoromethylthio)benzyl bromide, 95%; . |
213203-84-0 | 95% | 25g |
€1,298.00 | 2022-09-01 | |
| TRC | T895885-100mg |
3-(Trifluoromethylthio)benzyl Bromide |
213203-84-0 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895885-500mg |
3-(Trifluoromethylthio)benzyl Bromide |
213203-84-0 | 500mg |
$ 210.00 | 2022-06-02 |
3-(Trifluoromethylthio)benzyl Bromide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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